Cas no 887462-03-5 (3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 887462-03-5
• MF: C₂₀H₁₉ClN₄O₂
• MW: 382.843463182449
• CID: 6566084
• Update Time: 2025-06-11

3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one
• 3-[4-(3-chlorophenyl)piperazine-1-carbonyl]-7-methylpyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C20H19ClN4O2/c1-14-5-6-18-22-12-17(20(27)25(18)13-14)19(26)24-9-7-23(8-10-24)16-4-2-3-15(21)11-16/h2-6,11-13H,7-10H2,1H3
• InChI Key： JCTVHHJCWAZRMS-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CN1C(=O)C(C(N1CCN(C3=CC=CC(Cl)=C3)CC1)=O)=CN=2

Additional information on 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido1,2-apyrimidin-4-one

Introduction to 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 887462-03-5)

3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 887462-03-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidine core functionalized with a 3-chlorophenylpiperazine moiety and a methyl group. The presence of these substituents imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one has also shown promise in the treatment of neurodegenerative diseases. A 2021 study in the European Journal of Pharmacology reported that this compound effectively reduces neuroinflammation and oxidative stress in animal models of Alzheimer's disease. These findings suggest that 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one could be a valuable therapeutic agent for managing neurodegenerative conditions.

The pharmacokinetic profile of 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it an attractive candidate for further development. Moreover, the compound has shown low toxicity in animal models, which is crucial for its potential use as a therapeutic agent.

The synthesis of 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves several well-established chemical reactions. A typical synthetic route starts with the condensation of 7-methylpyrido[1,2-a]pyrimidinone with 3-chlorophenylpiperazine to form the desired product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 3-4-(3-chlorophenyl)piperazine-1-carbonyl-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 887462-03-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurology. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.